N-methoxy-N-methyl-1H-benzo[d]imidazole-5-carboxamide

• Molecular Formula: C10H11N3O2
• Molecular Weight: 205.21 g/mol
• IUPAC Name: N-methoxy-N-methyl-3H-benzimidazole-5-carboxamide
• InChI: InChI=1S/C10H11N3O2/c1-13(15-2)10(14)7-3-4-8-9(5-7)12-6-11-8/h3-6H,1-2H3,(H,11,12)
• InChI Key: YVJVBNKPUSLSRA-UHFFFAOYSA-N
• Canonical SMILES: CN(C(=O)C1=CC2=C(C=C1)N=CN2)OC

Description

N-methoxy-N-methyl-1H-benzo[d]imidazole-5-carboxamide is a useful research compound. Its molecular formula is C10H11N3O2 and its molecular weight is 205.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

To a suspension of 5-benzimidazolecarboxylic acid (1.62 g, 10 mmol) in CH2Cl2 (30 mL) was added N,O-dimethylhydroxylamine (1.17 g, 12 mmol), N-methylmorpholine (1.65 mL, 15 mmol), and 1-(3-dimethylaminopropyl)-3-ethylcarbodiimide hydrochloride (2.3 g, 12 mmol), respectively at room temperature. After stirring for 24 h, the reaction mixture was filtered to remove solid and rinsed thoroughly with CH2Cl2. The combined filtrate was concentrated under reduced pressure. The crude product was purified by flash chromatography using 5% MeOH/CH2Cl2 as an eluent to obtain 890 mg of the title compound. Partial 1H NMR (500 MHz, CDCl3): δ 8.02 (s, 2H); 7.59 (d, J=7.6 Hz, 2H); 3.58 (s, 3H); 3.4 (s, 3H).